2-oxo-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)imidazolidine-1-carboxamide
Description
2-oxo-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)imidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C14H15F3N4O3 and its molecular weight is 344.294. The purity is usually 95%.
BenchChem offers high-quality 2-oxo-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)imidazolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-oxo-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)imidazolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis Intermediates
Ethyl 2-oxo-4-phenylbutyrate serves as a valuable intermediate in organic synthesis. Researchers use it to create more complex molecules by introducing functional groups or modifying existing structures. Its keto ester functionality allows for versatile chemical transformations, making it a crucial building block in drug development and other synthetic processes .
Antiproliferative Activity
Studies have investigated the antiproliferative activity of this compound against various cancer cell lines. These cell lines include lung, colon, brain, ovary, kidney, prostate, breast tumors, human leukemia, and melanoma. Ethyl 2-oxo-4-phenylbutyrate exhibits potential in inhibiting cell growth, making it a subject of interest in cancer research .
Neurodegenerative Diseases
Given its structural features, Ethyl 2-oxo-4-phenylbutyrate may play a role in neurodegenerative diseases. Researchers explore its interactions with α-synuclein oligomers (αSO) in vitro. Understanding these interactions could provide insights into diseases like Parkinson’s and related synucleinopathies .
Metabolic Pathways
Ethyl 2-oxo-4-phenylbutyrate is involved in metabolic pathways related to amino acids. For instance, it participates in cysteine and methionine metabolism. Investigating its impact on these pathways can reveal potential therapeutic targets or metabolic disruptions .
Drug Intermediates
The compound serves as an intermediate in the synthesis of specific drugs. Notably, it plays a role in the production of antihypertensive agents like enalapril and lisinopril . Understanding its role in drug synthesis aids pharmaceutical development .
Glucosinolate Biosynthesis
Researchers have explored Ethyl 2-oxo-4-phenylbutyrate’s involvement in glucosinolate biosynthesis. Glucosinolates are sulfur-containing compounds found in cruciferous vegetables. Investigating this pathway sheds light on plant defense mechanisms and potential health benefits .
properties
IUPAC Name |
2-oxo-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]imidazolidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F3N4O3/c15-14(16,17)8-19-11(22)7-9-1-3-10(4-2-9)20-13(24)21-6-5-18-12(21)23/h1-4H,5-8H2,(H,18,23)(H,19,22)(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWGYUGHOTGSXIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F3N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-Nitrophenyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one](/img/structure/B2563017.png)
![N-(2-(dimethylamino)ethyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(methylthio)benzamide hydrochloride](/img/structure/B2563023.png)
![[4-Amino-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-5-thiazolyl]-(4-morpholinyl)methanone](/img/structure/B2563026.png)
![4-[(4,6-Dimethoxy-5-pyrimidinyl)sulfonyl]thiomorpholine](/img/structure/B2563027.png)
